Cas no 85661-08-1 (O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine)

O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine structure
85661-08-1 structure
Product Name:O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine
CAS No:85661-08-1
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD11594392
CID:1084649
PubChem ID:203813
Update Time:2025-04-20

O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(3-(Trifluoromethyl)benzyl)hydroxylamine
    • 1-[(Aminooxy)methyl]-3-(trifluoromethyl)benzene
    • O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine
    • NXIOZALQLKJKPW-UHFFFAOYSA-N
    • MFCD11594392
    • EN300-1929493
    • SY281766
    • O-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}HYDROXYLAMINE
    • SCHEMBL1520749
    • O-[3-(Trifluoromethyl)benzyl]hydroxylamine
    • AKOS006229691
    • 85661-08-1
    • Bionet2_000249
    • CS-0459101
    • CHEMBL3765919
    • MDL: MFCD11594392
    • Inchi: 1S/C8H8F3NO/c9-8(10,11)7-3-1-2-6(4-7)5-13-12/h1-4H,5,12H2
    • InChI Key: NXIOZALQLKJKPW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(CON)=C1)(F)F

Computed Properties

  • Exact Mass: 191.05579836g/mol
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

O-{3-(trifluoromethyl)phenylmethyl}hydroxylamine Pricemore >>

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